Cas no 1805438-63-4 (2-Bromo-6-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine)

• Product Name: 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine
• CAS No: 1805438-63-4
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4864297
• Update Time: 2025-06-25

2-Bromo-6-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-6-5(13(14)15)4(7(10)11)1-3(2-9)12-6/h1,7H,2H2
• InChI Key： AKEBYVZBGWTYRM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(CCl)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.8
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine

Introduction to 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine (CAS No. 1805438-63-4)

2-Bromo-6-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine, with the CAS number 1805438-63-4, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic aromatic molecule has garnered attention due to its versatile structural features and potential applications in drug development and material science. The presence of multiple functional groups, including a bromo substituent, a chloromethyl group, a difluoromethyl group, and a nitro group, makes it a valuable intermediate for synthesizing complex organic molecules.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many bioactive molecules. The pyridine ring provides a stable aromatic system that can be further modified to achieve specific biological activities. In particular, the bromo and chloromethyl substituents offer reactive sites for nucleophilic substitution reactions, enabling the introduction of additional functional groups or linking to other molecules. The difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in drug candidates, while the nitro group can be reduced to an amine, providing another avenue for structural diversification.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. The compound 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine has been explored as a building block in the synthesis of small-molecule inhibitors and probes. For instance, researchers have utilized its reactive sites to develop kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of the bromo, chloromethyl, and difluoromethyl groups allows for the creation of diverse molecular architectures that can interact with biological targets in unique ways.

The pharmaceutical industry has been particularly interested in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have shown promise in various therapeutic areas, including antiviral, antibacterial, anti-inflammatory, and anticancer applications. The nitro group in 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine can be selectively reduced to an amine, which can then be further functionalized to produce more complex structures. This flexibility makes it an attractive candidate for medicinal chemistry campaigns aimed at discovering new drugs.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential use in material science. Pyridine derivatives are known for their ability to form coordination complexes with metals, which can be utilized in catalysis and sensor development. The presence of multiple functional groups in 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine allows it to act as a ligand or monomer in polymerization reactions, leading to the creation of novel materials with tailored properties.

The synthesis of 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine involves multi-step organic transformations that highlight the compound's synthetic utility. The bromination of a pyridine precursor introduces the bromo substituent, while the chlorination step adds the chloromethyl group. The introduction of the difluoromethyl group typically involves metal-catalyzed cross-coupling reactions or halogen exchange processes. Finally, nitration of an appropriate intermediate yields the desired nitro-substituted product. These synthetic strategies demonstrate the compound's versatility as a synthetic intermediate.

The reactivity of this compound has also been exploited in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or amino groups at various positions on the pyridine ring, expanding the range of possible derivatives. Such modifications can fine-tune the pharmacological properties of the resulting compounds, making them more effective as therapeutic agents.

In conclusion, 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)-3-nitropyridine (CAS No. 1805438-63-4) is a multifunctional compound with significant potential in both pharmaceuticals and material science. Its unique structural features make it a valuable intermediate for synthesizing complex organic molecules with diverse biological activities. The ongoing research into this compound underscores its importance as a building block for future drug development and innovative materials.